Cas no 2503208-41-9 (9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid)

• Product Name: 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid
• CAS No: 2503208-41-9
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• MDL: MFCD32860157
• CID: 5670902
• PubChem ID: 155822574
• Update Time: 2025-07-03

9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2503208-41-9
• 9-[(2-Methylpropan-2-yl)oxycarbonyl]dispiro[3.0.35.14]nonane-7-carboxylic acid
• EN300-27147595
• 9-[(tert-butoxy)carbonyl]dispiro[3.0.3^{5}.1^{4}]nonane-2-carboxylic acid
• 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid

• MDL： MFCD32860157
• Inchi： 1S/C15H22O4/c1-13(2,3)19-12(18)10-14(5-4-6-14)15(10)7-9(8-15)11(16)17/h9-10H,4-8H2,1-3H3,(H,16,17)
• InChI Key： UQUMLRCTLNJBKR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2(CCC2)C21CC(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid

Comprehensive Overview of 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid (CAS No. 2503208-41-9)

The compound 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid (CAS No. 2503208-41-9) is a highly specialized organic molecule with a unique dispiro architecture. Its structural complexity and functional groups, including the tert-butoxy carbonyl and carboxylic acid moieties, make it a valuable intermediate in pharmaceutical and materials science research. The dispiro scaffold is particularly noteworthy for its potential in drug design, as it offers rigid three-dimensional frameworks that can enhance binding affinity and selectivity.

In recent years, the demand for spirocyclic compounds like 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid has surged due to their applications in small-molecule therapeutics and catalysis. Researchers are increasingly exploring dispiro structures for their ability to mimic bioactive conformations, a trend driven by the growing interest in fragment-based drug discovery (FBDD). This compound’s carboxylic acid group further enhances its utility, enabling facile derivatization for peptide coupling or metal-organic framework (MOF) synthesis.

The synthesis of CAS No. 2503208-41-9 typically involves multi-step organic transformations, including cycloaddition reactions and protective group strategies. The tert-butoxy carbonyl (Boc) group is a critical feature, offering stability under acidic conditions while being readily cleavable for further functionalization. This property aligns with the pharmaceutical industry’s need for prodrug development and controlled release systems, topics frequently searched in AI-driven drug design platforms.

From an industrial perspective, 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid is often discussed in the context of green chemistry and atom economy. Its synthesis can be optimized using flow chemistry techniques, a hot topic in process intensification research. Additionally, its potential role in biodegradable polymers has attracted attention, coinciding with global interest in sustainable materials.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for verifying the dispiro conformation and purity, ensuring compliance with quality-by-design (QbD) principles in pharmaceutical manufacturing. The compound’s chirality further underscores the importance of enantioselective synthesis, a recurring theme in asymmetric catalysis queries.

In summary, 9-(tert-butoxy)carbonyldispiro3.0.3^{5}.1^{4}nonane-2-carboxylic acid (CAS No. 2503208-41-9) represents a cutting-edge intersection of medicinal chemistry and materials science. Its spirocyclic core and versatile functional groups position it as a key player in innovations ranging from targeted drug delivery to smart materials, addressing both current research gaps and industry demands.